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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401 Get Quote

This technical guide provides a comprehensive overview of 4-tert-Butyl-2-nitrophenol,
including its chemical identity, physical and chemical properties, synthesis protocols, and

applications. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Chemical Identity
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 4-
tert-butyl-2-nitrophenol[1]. It is a derivative of phenol with a tert-butyl group and a nitro group

as substituents on the aromatic ring.

Synonyms:[1]

2-Nitro-4-tert-butylphenol

Phenol, 4-(1,1-dimethylethyl)-2-nitro-

4-(1,1-DIMETHYLETHYL)-2-NITROPHENOL

4-(tert-Butyl)-2-nitrophenol

o-nitro-p-t-butyl-phenol

2-nitro-4-t-butyl phenol
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Physicochemical Properties
The following table summarizes the key quantitative data for 4-tert-Butyl-2-nitrophenol.

Property Value Source(s)

Molecular Formula C₁₀H₁₃NO₃ [1][2]

Molecular Weight 195.22 g/mol [2][3]

CAS Number 3279-07-0 [1][2]

EC Number 221-914-8 [1][3]

Melting Point 27-29 °C [2][3]

Boiling Point 97 °C at 1 mmHg [2][3]

Density 1.12 g/mL at 25 °C [2][3]

Flash Point 113 °C (closed cup) [3]

Appearance
Yellow to green crystal or oily

liquid
[4]

Experimental Protocols
Synthesis of 2-nitro-4-t-butyl phenol[5]

This protocol describes the nitration of 4-tert-butylphenol to yield 4-tert-Butyl-2-nitrophenol.

Materials:

4-t-butyl phenol (30 g, 0.2 mole)

Ethyl acetate (200 mL)

Nitric acid (13 mL)

Water (13 mL)

Sodium nitrite (catalytic amount)
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1N Hydrochloric acid (excess)

Magnesium sulfate (MgSO₄)

Equipment:

600-mL round-bottomed flask

Mechanical stirrer

Procedure:

Dissolve 30 g (0.2 mole) of commercially available 4-t-butyl phenol in 200 mL of ethyl acetate

in a 600-mL round-bottomed flask equipped with a mechanical stirrer.

Cool the mixture to 0°C.

Add a mixture of 13 mL of nitric acid in 13 mL of water dropwise over 10 minutes.

Add a catalytic amount of sodium nitrite to the reaction mixture.

After 45 minutes, wash the reaction with an excess of 1N HCl.

Separate the organic layer and dry it over MgSO₄.

Remove the solvent by evaporation to yield 37 g of 2-nitro-4-t-butyl phenol.

Applications
4-tert-Butyl-2-nitrophenol serves as a versatile chemical intermediate in various industrial

and research applications.[6] Its primary uses include:

Antioxidant and Light Stabilizer: It is utilized for its properties as an antioxidant and a light

stabilizer.[7]

Chemical Synthesis: Due to its functional groups, it is a valuable starting material or

intermediate in organic synthesis.[6] It can undergo transformations such as the reduction of
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the nitro group to an amine, derivatization of the hydroxyl group, and electrophilic aromatic

substitution.[6]

Biocide Precursor: It is a key precursor in the synthesis of certain biocides, for instance, (2-

hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide.[4]

Visualizations
The following diagram illustrates the nomenclature breakdown of 4-tert-Butyl-2-nitrophenol.
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Logical Relationship of 4-tert-Butyl-2-nitrophenol Nomenclature

Phenol
(C6H5OH)

4-tert-Butyl-2-nitrophenol

Base Molecule

Substituent at C4:
tert-Butyl

(-C(CH3)3)

Substituent

Substituent at C2:
Nitro

(-NO2)

Substituent

Click to download full resolution via product page

Nomenclature of 4-tert-Butyl-2-nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1265401?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/18661
https://pubchem.ncbi.nlm.nih.gov/compound/18661
https://m.chemicalbook.com/ProductChemicalPropertiesCB9291777_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/412600
https://www.nbinno.com/article/other-organic-chemicals/the-chemical-intermediate-advantage-4-tert-butyl-2-nitrophenol-sf
https://prepchem.com/2-nitro-4-t-butyl-phenol/
https://www.nbinno.com/article/antioxidants/exploring-organic-synthesis-applications-of-4-tert-butyl-2-nitrophenol-qy
https://srinivasapetrochemicals.in/product/4-tert-butyl-2-nitrophenol-cas-3279-07-0/
https://www.benchchem.com/product/b1265401#4-tert-butyl-2-nitrophenol-iupac-name-and-synonyms
https://www.benchchem.com/product/b1265401#4-tert-butyl-2-nitrophenol-iupac-name-and-synonyms
https://www.benchchem.com/product/b1265401#4-tert-butyl-2-nitrophenol-iupac-name-and-synonyms
https://www.benchchem.com/product/b1265401#4-tert-butyl-2-nitrophenol-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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